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Compound of Interest

4,6-Dihydroxynaphthalene-2-
Compound Name:
sulphonic acid

Cat. No.: B1347109

This technical guide provides a comprehensive overview of 4,6-Dihydroxynaphthalene-2-
sulphonic acid, including its chemical properties, synthesis, and analytical characterization.
The information is intended for researchers, scientists, and professionals in drug development
and materials science.

Chemical and Physical Properties

4,6-Dihydroxynaphthalene-2-sulphonic acid is an organic compound featuring a
naphthalene core substituted with two hydroxyl (-OH) groups and one sulphonic acid (-SO3H)
group.[1][2] This structure imparts both hydrophilic and acidic characteristics to the molecule.[2]
It typically appears as a colorless crystalline solid and is readily soluble in water.[1][2] The
sodium salt form may present as a powder or crystal with colors ranging from orange to dark
red.[1]

Data Presentation

The quantitative data for 4,6-Dihydroxynaphthalene-2-sulphonic acid are summarized in the
table below for easy reference and comparison.
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Property Value Source
Molecular Weight 240.23 g/mol [1112]
Molecular Formula C10HsOsS [11[2][3]
CAS Number 6357-93-3 [11[2]
Density 1.677 g/cm3 [11[3]
pKa (predicted) 0.29 £0.40 [1]
LogP (predicted) 2.57850 [1]
Polar Surface Area 103.21 A2 [1][3]
IUPAC Name 4,6—dihydr?xynaphthalene—Z— (]
sulfonic acid

DIHYDROXY-G-SALT, 2,8-
Common Synonyms dihydroxynaphthalene-6- [2][3]
sulfonic acid

Experimental Protocols

Synthesis of 4,6-Dihydroxynaphthalene-2-sulphonic acid
via Sulphonation

This protocol describes a typical industrial synthesis method.[2]

Materials:

4,6-dihydroxynaphthalene

Sulphuric acid (H2SO0a)

Sodium hydroxide (NaOH) solution

Deionized water

Continuous flow reactor (recommended for industrial scale)
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» Reaction vessel with temperature control
o Filtration apparatus

e Drying oven

Methodology:

e Sulphonation: In a continuous flow reactor or a temperature-controlled reaction vessel, react
4,6-dihydroxynaphthalene with sulphuric acid.[1][2] Careful temperature control is crucial to
prevent overheating and the formation of by-products.[1][2]

e Cooling: After the reaction is complete, cool the mixture.[1][2]

» Neutralization and Precipitation: Neutralize the cooled mixture with a base, such as sodium
hydroxide, to precipitate the product.[1][2]

« Filtration: Filter the precipitate from the reaction mixture.[1][2]

e Washing: Wash the collected solid with deionized water to remove any remaining impurities.

[1]

e Drying: Dry the purified product in a drying oven under appropriate temperature and vacuum
conditions.[1][2]

Analytical Characterization

The following are standard analytical techniques for characterizing the synthesized compound.
a) UV-Vis Spectroscopy
o Objective: To detect the aromatic conjugation patterns.

o Method: Prepare a dilute solution of the compound in a suitable solvent (e.g., water or
ethanol). Record the absorbance spectrum. Dihydroxy-substituted naphthalenes are
expected to show a maximum absorbance (Amax) in the range of 270-320 nm.[4]

b) Nuclear Magnetic Resonance (NMR) Spectroscopy
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» Objective: To confirm the substitution patterns of the functional groups.

e Method: Dissolve the sample in a suitable deuterated solvent. Acquire *H and 3C NMR
spectra to confirm the positions of the hydroxyl and sulphonate groups on the naphthalene
ring.[4]

c) Fourier-Transform Infrared (FTIR) Spectroscopy
o Objective: To identify the key functional groups.

o Method: Prepare a sample (e.g., as a KBr pellet or in a suitable solvent). Record the infrared
spectrum. Look for characteristic peaks for the sulphonate group (S=0 stretching at
approximately 1180-1250 cm~1) and the hydroxyl group (O-H stretching at approximately
3200-3600 cm~1).[4]

Visualizations
Logical Workflow for Synthesis

The following diagram illustrates the key stages in the synthesis of 4,6-
Dihydroxynaphthalene-2-sulphonic acid.

Reaction Stage

-

Sulfonation Reaction Product Mixure
(Controlled Temperature)
4,6-Dihydroxynaphthalene

Neutralization
(€.g.. with NaOH)

Click to download full resolution via product page

Synthesis workflow for 4,6-Dihydroxynaphthalene-2-sulphonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

